![molecular formula C8H11N3O B6253309 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carbaldehyde CAS No. 1368107-18-9](/img/no-structure.png)
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carbaldehyde
Overview
Description
“5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carbaldehyde” is a chemical compound. It is used as a reagent for the synthesis of N-(2-acylaminoaryl or 2-acylamino heterocyclic methyl) thiazole-2-carboxamide derivatives as antithrombotic drugs . It can also be used as a reagent for the synthesis of diamide derivatives (FXa inhibitors) .
Chemical Reactions Analysis
“5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carbaldehyde” is used as a reagent in the synthesis of various compounds. For instance, it is used in the synthesis of N-(2-acylaminoaryl or 2-acylamino heterocyclic methyl) thiazole-2-carboxamide derivatives .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carbaldehyde involves the condensation of 2-amino-3-methylpyrazine with ethyl glyoxalate followed by oxidation of the resulting intermediate to yield the desired product.", "Starting Materials": [ "2-amino-3-methylpyrazine", "ethyl glyoxalate", "sodium ethoxide", "acetic acid", "hydrogen peroxide", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-amino-3-methylpyrazine in acetic acid and add ethyl glyoxalate. Stir the mixture at room temperature for several hours to allow for condensation to occur.", "Step 2: Add sodium ethoxide to the reaction mixture and stir for an additional hour.", "Step 3: Add hydrogen peroxide to the reaction mixture to oxidize the intermediate to the desired product.", "Step 4: Neutralize the reaction mixture with sodium hydroxide and extract the product with water.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1368107-18-9 |
Product Name |
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carbaldehyde |
Molecular Formula |
C8H11N3O |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
